Cas no 143979-27-5 (Carbamic acid,(3-amino-1-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester (9CI))
143979-27-5 structure
Product Name:Carbamic acid,(3-amino-1-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester (9CI)
CAS No:143979-27-5
MF:C9H18N2O3
MW:202.250822544098
CID:108556
PubChem ID:22456448
Update Time:2025-04-18
Carbamic acid,(3-amino-1-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid,(3-amino-1-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester (9CI)
- tert-butyl 1-carbamoylpropan-2-ylcarbamate
- Carbamic acid, (3-amino-1-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester (9CI)
- 143979-27-5
- FT-0740691
- 1,1-Dimethylethyl N-(3-amino-1-methyl-3-oxopropyl)carbamate
- Carbamic acid,(3-amino-1-methyl-3-oxopropyl)-,1,1-dimethylethyl ester(9ci)
- tert-butyl N-(4-amino-4-oxobutan-2-yl)carbamate
- SCHEMBL7872100
- DTXSID501189694
-
- Inchi: 1S/C9H18N2O3/c1-6(5-7(10)12)11-8(13)14-9(2,3)4/h6H,5H2,1-4H3,(H2,10,12)(H,11,13)
- InChI Key: RHTSOFOGPVTVGP-UHFFFAOYSA-N
- SMILES: O(C(NC(C)CC(N)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 202.13184
- Monoisotopic Mass: 202.132
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.4A^2
- XLogP3: 0.2
Experimental Properties
- PSA: 81.42
Carbamic acid,(3-amino-1-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester (9CI) Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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